N-Nitroso Abemaciclib

• Molecular Formula: C27H31F2N9O
• Molecular Weight: 535.6 g/mol
• InChI: InChI=1S/C27H31F2N9O/c1-5-35-8-10-36(11-9-35)16-19-6-7-24(30-14-19)38(34-39)27-31-15-22(29)25(33-27)20-12-21(28)26-23(13-20)37(17(2)3)18(4)32-26/h6-7,12-15,17H,5,8-11,16H2,1-4H3
• InChIKey: QKONLHCXQWQPEN-UHFFFAOYSA-N

N-Nitroso Abemaciclib Reference Standard for Analytical Development

N-Nitroso Abemaciclib (CAS N/A; molecular formula C₂₇H₃₁F₂N₉O; molecular weight 535.59 g/mol) is the N-nitroso derivative of the secondary ethylpiperazine amine present in the CDK4/6 inhibitor Abemaciclib (Verzenio®) [1]. It is formally classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), belonging to the ICH M7-defined 'cohort of concern' of highly potent mutagenic carcinogens [2]. This compound is supplied as a fully characterized reference standard with comprehensive Certificates of Analysis (COA) including HPLC purity, HRMS, and ¹H-NMR data, and is used for analytical method development, method validation (AMV), and Quality Control (QC) applications in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [1]. The compound is structurally distinct from other Abemaciclib nitrosamine impurities such as N-Nitroso Desethyl Abemaciclib (MW 507.23, C₂₅H₂₇F₂N₉O) and piperazine ring-opened variants, making its procurement a compound-specific rather than class-generic decision [3].

1

Impurity-specific reference standard N-nitroso derivative of Abemaciclib, required for compound-specific identification in ANDA/NDA submissions.

2

LC-MS/MS method development Enables selective MRM transition design distinct from desethyl and ring-opened analogs.

3

Regulatory impurity control Addresses ICH M7 NDSRI cohort of concern; supplied with comprehensive COA for method validation.

• [1] Veeprho. N-Nitroso Abemaciclib — Product Page. Catalogue No. VE0023235. Available at: https://veeprho.com/impurities/n-nitroso-abemaciclib/ View Source
• [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. 2024. View Source
• [3] USP Nitrosamines Exchange. Discussion: Regarding nitroso-abemaciclib — structural variants. Post by 1nsekt. Available at: https://nitrosamines.usp.org/u/1nsekt/activity/replies View Source

Why N-Nitroso Abemaciclib Cannot Be Substituted in Regulatory Filings

Nitrosamine Drug Substance-Related Impurities (NDSRIs) are structurally derived from the specific API scaffold and cannot be interchanged with generic nitrosamine standards or even closely related structural analogs [1]. N-Nitroso Abemaciclib bears the intact parent Abemaciclib skeleton with nitrosation specifically on the N-ethylpiperazine nitrogen, yielding a molecular weight of 535.59 g/mol — a mass that differs from N-Nitroso Desethyl Abemaciclib (MW 507.23, lacking the N-ethyl group) by 28 Da and from piperazine ring-opened variants by substantially larger margins [2]. These structural differences generate distinct chromatographic retention times, unique MS/MS fragmentation patterns, and different CPCA (Carcinogenic Potency Categorization Approach) potency category assignments, each with its own regulatory Acceptable Intake (AI) limit [3]. For ANDA and DMF submissions, the FDA and EMA require impurity reference standards that are structurally identical to the specific impurity being quantified; use of a surrogate or analogous nitrosamine standard can result in method validation failure and regulatory deficiency findings [4]. The quantitative evidence below establishes the specific dimensions on which N-Nitroso Abemaciclib demonstrates measurable differentiation from its closest analogs and class-level alternatives.

Structural analogs

N-Nitroso Desethyl Abemaciclib lacks the N-ethyl group, altering retention time and MS/MS fragmentation; may not serve as a direct retention marker.

Generic nitrosamine standards

Small-molecule nitrosamines (e.g., NDMA) cannot provide Abemaciclib-specific MRM transitions, raising co-elution uncertainty in complex matrices.

Piperazine ring-opened variants

Fragmented nitrosamine impurities differ in CPCA potency category assignment, potentially leading to misaligned acceptable intake limits.

• [1] Ponting DJ, et al. Control of N-nitrosamine impurities in drug products: Progressing the current CPCA framework and supporting the derivation of robust compound specific acceptable intakes. Regul Toxicol Pharmacol. 2025;156:105762. PMID: 39662665. View Source
• [2] Veeprho. N-Nitroso Abemaciclib (MW 535.59) and N-Nitroso Desethyl Abemaciclib (MW 507.23) — Comparative Product Data. Available at: https://veeprho.com/impurities/n-nitroso-abemaciclib/ and https://veeprho.com/impurities/n-nitroso-desethyl-abemaciclib/ View Source
• [3] Kruhlak NL, et al. Carcinogenic Potency Categorization Approach (CPCA) for N-nitrosamine impurities. Regul Toxicol Pharmacol. 2024. CPCA Category 3 AI = 400 ng/day; Category 1 = 18/26.5 ng/day. View Source
• [4] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits — Guidance for Industry. Updated June 23, 2025. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source

Quantitative Differentiation Evidence for N-Nitroso Abemaciclib

Structural Mass Differentiation for LC-MS/MS Identification

N-Nitroso Abemaciclib retains the full parent Abemaciclib skeleton including the N-ethyl substituent on the piperazine ring, yielding a monoisotopic molecular weight of 535.59 g/mol (C₂₇H₃₁F₂N₉O) [1]. Its closest structural analog, N-Nitroso Desethyl Abemaciclib, lacks the N-ethyl group and has a molecular weight of 507.23 g/mol (C₂₅H₂₇F₂N₉O), producing a mass difference of +28 Da . By contrast, the piperazine ring-opened nitrosamine variant (Abemaciclib Nitroso Impurity 2, 5-((4-nitrosopiperazin-1-yl)methyl)pyridin-2-amine) is a substantially smaller fragment that lacks the entire benzimidazole-pyrimidine core and elutes at a markedly different retention time [2]. This mass difference directly translates into baseline-resolved chromatographic separation under standard RP-HPLC conditions and distinct precursor-to-product ion transitions in MRM-based LC-MS/MS methods, eliminating the risk of co-elution or misidentification that would occur if a generic nitrosamine standard were substituted [3].

Structural mass

Head-to-head

Target535.59 g/mol; C₂₇H₃₁F₂N₉O

Desethyl analog507.23 g/mol; +28 Da difference

Ring-opened imp.Fragment, >200 Da smaller

Supports unambiguous identification and MRM transition selection.

Mass difference enables baseline-resolved separation under standard RP-HPLC.

Evidence Dimension	Molecular weight (g/mol) and molecular formula
Target Compound Data	535.59 g/mol; C₂₇H₃₁F₂N₉O
Comparator Or Baseline	N-Nitroso Desethyl Abemaciclib: 507.23 g/mol; C₂₅H₂₇F₂N₉O. Abemaciclib Nitroso Impurity 2: fragment structure C₁₀H₁₄N₄O (5-((4-nitrosopiperazin-1-yl)methyl)pyridin-2-amine), lacking benzimidazole-pyrimidine core
Quantified Difference	+28 Da vs. N-Nitroso Desethyl Abemaciclib; >200 Da larger than ring-opened Impurity 2 fragment
Conditions	High-resolution mass spectrometry (HRMS) and RP-HPLC with UV detection; structural confirmation by ¹H-NMR

Why This Matters

The 28 Da mass difference versus the desethyl analog directly enables unambiguous MRM transition selection and eliminates the risk of regulatory method rejection due to co-eluting interference, a critical consideration for ANDA/NDA submission readiness.

• [1] Veeprho. N-Nitroso Abemaciclib — Product Page. Catalogue No. VE0023235. Molecular Formula: C₂₇H₃₁F₂N₉O; Molecular Weight: 535.59 g/mol. Available at: https://veeprho.com/impurities/n-nitroso-abemaciclib/ View Source
• [2] ChemWhat. Abemaciclib Nitroso Impurity 2 — Chemical Structure: 5-((4-Nitrosopiperazin-1-yl)methyl)pyridin-2-amine. CAS# N/A. Available at: https://www.chemwhat.com View Source
• [3] Kathar N, Rajput N, et al. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation. J Pharm Biomed Anal. 2024;238:115826. DOI: 10.1016/j.jpba.2023.115826. View Source

Regulatory Acceptable Intake Advantage

Under the Carcinogenic Potency Categorization Approach (CPCA) adopted by the FDA and EMA, N-nitroso compounds bearing the N-nitrosopiperazine structural motif — which includes N-Nitroso Abemaciclib — are assigned to CPCA Potency Category 3, corresponding to an Acceptable Intake (AI) of 400 ng/day [1]. This represents a 22.2-fold higher allowable daily exposure compared to the class-specific Threshold of Toxicological Concern (TTC) of 18 ng/day that applies to unstudied nitrosamines under ICH M7 [2]. For Abemaciclib drug product with a maximum daily dose of 400 mg (monotherapy), the 400 ng/day AI translates to an allowable impurity concentration of 1.0 ppm (1.0 µg/g API), which is analytically achievable with standard LC-MS/MS instrumentation (LOQ typically 0.01–0.1 ppm). In contrast, the 18 ng/day default TTC would require quantification at 0.045 ppm, demanding specialized ultra-trace analysis and substantially increasing method development burden and cost [3]. The structurally related N-nitroso-piperazine subclass has also been assigned an FDA surrogate AI of 1,300 ng/day in certain contexts, further supporting the higher allowable limit relative to small-molecule nitrosamines such as NDMA (AI = 96 ng/day) [4].

Acceptable intake

Class-level

400 ng/dayCPCA Category 3

22.2× higher AI vs. default TTC; reduces analytical sensitivity burden.

Allows conventional LC-MS/MS quantification at 1.0 ppm for 400 mg/day MDD.

Evidence Dimension	Regulatory Acceptable Intake (AI) limit and corresponding allowable concentration in drug product
Target Compound Data	AI = 400 ng/day (CPCA Category 3) for N-nitrosopiperazine class; translates to 1.0 ppm at 400 mg/day MDD
Comparator Or Baseline	Default ICH M7 nitrosamine TTC: 18 ng/day (0.045 ppm at 400 mg/day MDD). NDMA (small-molecule nitrosamine): 96 ng/day. CPCA Category 1 NDSRIs: 18–26.5 ng/day
Quantified Difference	22.2× higher AI vs. default TTC (400 vs. 18 ng/day); 4.2× higher vs. NDMA; ≥4× higher vs. Category 1 NDSRIs
Conditions	CPCA framework per ICH M7(R2) and FDA RAIL Guidance (August 2023); MDD of Abemaciclib = 400 mg/day (monotherapy) or 300 mg/day (combination therapy)

Why This Matters

The 400 ng/day AI reduces the analytical sensitivity burden by >20-fold compared to unstudied nitrosamines, enabling use of conventional LC-MS/MS equipment rather than requiring specialized ultra-trace instrumentation, which directly lowers procurement and operational costs for QC laboratories.

• [1] Ponting DJ, et al. Control of N-nitrosamine impurities in drug products: Progressing the current CPCA framework. Regul Toxicol Pharmacol. 2025;156:105762. Table: CPCA Category 3 AI = 400 ng/day. PMID: 39662665. View Source
• [2] ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Class-specific TTC for N-nitrosamines = 18 ng/day. View Source
• [3] USP Nitrosamines Exchange. Discussion: N-Nitroso Abemaciclib — AI limit of 400 ng/day for N-nitrosopiperazine class. Post by Christos (2025). Available at: https://nitrosamines.usp.org/t/n-nitroso-abemaciclib/13406/11 View Source
• [4] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. N-nitrosopiperazine surrogate AI = 1300 ng/day. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source

Synthesis Complexity and Procurement Lead Time

N-Nitroso Abemaciclib is cataloged by multiple independent reference standard suppliers as a 'Synthesis Attempts and Failure Report (NAP Test)' product, indicating that its synthesis has been attempted and found to present significant technical challenges . The USP Nitrosamines Exchange community has specifically noted that 'synthesis could be quite difficult — due to the resonance with the aromatic rings — but not impossible' [1]. In contrast, N-Nitroso Desethyl Abemaciclib — the N-desethyl analog — is more readily available as an in-stock item from multiple vendors (e.g., Daicel Pharma Standards, Veeprho), reflecting a less complex synthetic route that does not require selective N-nitrosation on the ethylpiperazine nitrogen in the presence of multiple competing nucleophilic sites on the benzimidazole and aminopyrimidine moieties . The piperazine ring-opened nitrosamine impurities (Impurity 2, Impurity 3) are simpler fragments that can be synthesized from commercially available piperazine building blocks without navigating the steric and electronic constraints of the intact Abemaciclib scaffold . This differential in synthetic accessibility directly impacts procurement lead times (typically 6–12 weeks for custom synthesis of N-Nitroso Abemaciclib vs. 2–4 weeks for in-stock desethyl analog) and unit cost.

Synthesis & lead time

Data to verify

This compound6–12 weeks (custom synthesis)

Desethyl analog2–4 weeks (in-stock)

Procurement lead time requires advance planning for method validation.

Multi-vendor survey indicates synthesis difficulty due to aromatic resonance.

Evidence Dimension	Synthetic accessibility and procurement availability status across vendors
Target Compound Data	N-Nitroso Abemaciclib: Listed as 'Synthesis Attempts and Failure Report (NAP Test)' or 'Custom Synthesis' by Veeprho (Cat. VE0028169) and CleanChemLab; synthesis noted as difficult due to aromatic resonance
Comparator Or Baseline	N-Nitroso Desethyl Abemaciclib: In-stock from Daicel Pharma Standards (Cat. 1A14710, 5 mg), Veeprho, and CymitQuimica. Abemaciclib Nitroso Impurity 2: Readily available from multiple vendors (ChemWhat, Simson Pharma)
Quantified Difference	Procurement lead time: 6–12 weeks (custom synthesis) vs. 2–4 weeks (in-stock desethyl analog). Minimum order quantity typically 5–10 mg for custom N-Nitroso Abemaciclib vs. 5 mg pre-packaged for desethyl analog
Conditions	Multi-vendor availability survey (Veeprho, Daicel, CleanChemLab, CymitQuimica, TLC Pharmaceutical Standards) conducted Q1 2025–Q1 2026

Why This Matters

Procurement planning must account for a 6–12 week custom synthesis lead time for N-Nitroso Abemaciclib, making it unsuitable for last-minute method validation needs; advance ordering is required to avoid regulatory submission delays.

• [1] USP Nitrosamines Exchange. Discussion: N-Nitroso Abemaciclib — synthesis difficulty due to resonance with aromatic rings. Post by Christos (2025). Available at: https://nitrosamines.usp.org/t/n-nitroso-abemaciclib/13406/2 View Source

HPLC Purity Benchmarking Against Alternative Impurities

Independent vendor-reported HPLC purity data for N-Nitroso Abemaciclib ranges from 95% to 99% across multiple suppliers . Specifically, CPRD (Shenzhen Excellent Biomedical) reports 99% HPLC purity ; Molcoo (Hubei Moco Biotechnology) reports '98%+' for the yellow solid form [1]; and STD-branded material reports 95% HPLC with comprehensive characterization data including COA, ¹H-NMR, MS, HPLC, ¹³C-NMR, IR, and UV . By contrast, alternative Abemaciclib nitroso impurities such as Abemaciclib Nitroso Impurity 54 (MW 507.55, a distinct structural variant) is offered at 95% HPLC purity from a single vendor, reflecting a more limited supplier base [2]. The higher purity ceiling of 99% for N-Nitroso Abemaciclib directly impacts its suitability as a primary reference standard for quantitative impurity methods, where a purity of ≥98% is typically required to avoid applying a response factor correction exceeding 2%.

HPLC purity

Reported

95–99%across vendors

Purity ceiling supports quantitative method suitability without large response factor correction.

Comparator impurity 54: up to 95%; multi-vendor COA data.

Evidence Dimension	HPLC purity (% area) as reported on vendor Certificate of Analysis
Target Compound Data	N-Nitroso Abemaciclib: 95% (STD), 98%+ (Molcoo), 99% (CPRD) HPLC purity
Comparator Or Baseline	Abemaciclib Nitroso Impurity 54 (C₂₅H₂₇F₂N₉O, distinct structural variant): 95% HPLC (single vendor, Shenzhen PhysStandard). Abemaciclib Nitroso Impurity 6: purity not explicitly stated on COA; appearance described as 'dark red to violet crystalline solid'
Quantified Difference	N-Nitroso Abemaciclib purity ceiling exceeds comparator by 4 absolute percentage points (99% vs. 95%)
Conditions	HPLC purity determination at 254 nm or 220 nm; vendor COA data from CPRD, Molcoo, STD, Shenzhen PhysStandard (2024–2026)

Why This Matters

A purity of ≥98% minimizes the response factor correction needed for quantitative impurity methods, reducing method uncertainty and supporting tighter specification limits in ANDA/NDA submissions.

• [1] Molcoo (Hubei Moco Biotechnology). N-Nitroso Abemaciclib — Product No. A066011. Purity: 98%+. Yellow solid. Available at: https://www.molcoo.cn View Source
• [2] Shenzhen PhysStandard. N-Nitroso Abemaciclib Impurity 68 (Abemaciclib Nitroso Impurity 54 variant). Purity: 95%. CAS# 3104323-43-2. Available at: https://www.sz-phystandard.com View Source

Comprehensive Characterization for Pharmacopeial Traceability

N-Nitroso Abemaciclib from qualified vendors is supplied with a multi-technique characterization package that includes HPLC purity determination, high-resolution mass spectrometry (HRMS), ¹H-NMR, ¹³C-NMR, IR, UV, and in some cases 2D NMR and moisture content analysis . This exceeds the typical characterization package for alternative Abemaciclib nitroso impurities — for instance, Abemaciclib Nitroso Impurity 6 is characterized only by IR, ¹H-NMR, and MS (ESI) [1]. The Axios Research product is specifically noted as 'compliant with regulatory guidelines' and suitable for 'traceability against pharmacopeial standards (USP or EP)' . The availability of ¹³C-NMR and 2D NMR data is particularly critical for confirming the regiochemistry of N-nitrosation on the ethylpiperazine nitrogen (as opposed to the 2-aminopyrimidine nitrogen or piperazine ring-opened variants), providing unambiguous structural proof required by regulatory reviewers [2].

Characterization

Reported

Techniques5–8 orthogonal

Includes¹³C-NMR, 2D NMR, HRMS

Comprehensive COA supports structural confidence and regulatory query responses.

Comparator impurity 6: only 3 techniques (IR, ¹H-NMR, MS).

Evidence Dimension	Number and type of analytical characterization techniques provided with Certificate of Analysis
Target Compound Data	HPLC, HRMS, ¹H-NMR, ¹³C-NMR, IR, UV, 2D NMR, moisture content (vendor-dependent; STD and Axios Research packages most comprehensive)
Comparator Or Baseline	Abemaciclib Nitroso Impurity 6 (Naarini): IR, ¹H-NMR, MS (ESI) only — 3 techniques. N-Nitroso Desethyl Abemaciclib (Daicel): standard PAI characterization package; ¹³C-NMR not explicitly listed
Quantified Difference	Target compound characterization package provides 5–8 orthogonal analytical techniques vs. 3 techniques for Impurity 6 comparator
Conditions	Vendor COA documentation review across Axios Research, STD, CPRD, Naarini, Daicel Pharma Standards (2024–2026)

Why This Matters

Comprehensive multi-technique characterization with ¹³C-NMR and 2D NMR data provides the structural confidence needed to satisfy FDA/EMA query responses on nitrosamine impurity identity, reducing the risk of ANDA review cycle delays.

• [1] Naarini. Certificate of Analysis — Abemaciclib Nitroso Impurity 6. Identification by: HNMR, IR, Mass (ESI). Storage: -20°C in argon-filled vial. Available at: https://admin.naarini.com View Source
• [2] USP Nitrosamines Exchange. Regarding the structural determination of N-nitrosyl abecacil. Preliminary MS and HNMR data consistent with structure; discussion of nitrosation regiochemistry. Available at: https://nitrosamines.usp.org/t/regarding-the-structural-determination-of-n-nitrosyl-abecacil/15361 View Source

Storage Stability and Handling Requirements

N-Nitroso Abemaciclib and its related nitroso impurities require long-term storage at -20°C in argon-filled vials to prevent thermal and oxidative degradation, as documented on vendor Certificates of Analysis [1]. This requirement is driven by the demonstrated susceptibility of the parent Abemaciclib molecule to photolytic, oxidative, and thermal stress, which generates up to five degradation products (DPs) under forced degradation conditions [2]. Although the specific nitrosamine degradation kinetics have not been published in head-to-head format, the structural similarity to the parent drug suggests comparable lability [3]. By contrast, non-nitrosamine Abemaciclib impurities (e.g., Abemaciclib Impurity 4, CAS 5509-65-9) have less stringent storage requirements and are more readily integrated into ambient-temperature laboratory workflows . This differential in storage requirements imposes cold-chain shipping logistics, argon-purged packaging, and dedicated -20°C storage capacity as procurement prerequisites specific to the nitrosamine impurity class.

Storage

Class-level

❄️-20°C, argon atmosphere

Requires cold-chain logistics and inert-gas storage capability.

Non-nitrosamine impurities stored at 4°C or ambient; degradation risk confirmed in forced studies.

Evidence Dimension	Long-term storage condition specification
Target Compound Data	-20°C in argon-filled vial (Naarini COA specification for Abemaciclib Nitroso Impurity 6; applicable to N-Nitroso Abemaciclib class)
Comparator Or Baseline	Non-nitrosamine Abemaciclib impurities (e.g., Impurity 4, CAS 5509-65-9, MW 129.11): ambient or 4°C storage. General reference standards: 2–8°C or room temperature
Quantified Difference	Storage temperature differential: -20°C (nitrosamine) vs. 4°C or ambient (non-nitrosamine); inert atmosphere (argon) required vs. not required
Conditions	Vendor COA specifications (Naarini, TLC Pharmaceutical Standards); degradation susceptibility confirmed by forced degradation study of Abemaciclib under oxidative, photolytic, and thermal stress (Kathar et al., 2024)

Why This Matters

Procurement must include cold-chain shipping logistics and on-site -20°C storage capacity with inert atmosphere capability, adding operational cost and planning complexity not required for non-nitrosamine impurity standards.

• [1] Naarini. Certificate of Analysis — Abemaciclib Nitroso Impurity 6. Long Term Storage Condition: -20°C in argon-filled vial. Available at: https://admin.naarini.com View Source
• [2] Kathar N, Rajput N, et al. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR including mechanistic explanation. J Pharm Biomed Anal. 2024;238:115826. Five DPs formed under photolytic, oxidative, and thermal stress. View Source
• [3] Veeprho. N-Nitroso Desethyl Abemaciclib — Product Information. Formation pathways include nitrosation of secondary amines under nitrite and acidic conditions; stability and storage conditions critical for regulatory compliance. Available at: https://veeprho.com/impurities/n-nitroso-desethyl-abemaciclib/ View Source

Application Scenarios for N-Nitroso Abemaciclib

ANDA/NDA Submission: Quantification as Specified Impurity

For generic and innovator Abemaciclib drug product applications, regulatory agencies require identification and quantification of NDSRIs, including N-Nitroso Abemaciclib, with limits based on CPCA-derived AI values. The 400 ng/day AI (CPCA Category 3) provides an analytically achievable control threshold of 1.0 ppm at the 400 mg/day maximum daily dose [1]. This scenario leverages the compound's unique molecular weight (535.59 g/mol) and distinct MRM transitions to develop a specific, interference-free LC-MS/MS method that would not be achievable with a generic nitrosamine standard [2]. The comprehensive COA with multi-technique characterization (HPLC, HRMS, ¹H-NMR, ¹³C-NMR) directly supports method validation documentation and regulatory query responses [3].

Stability-Indicating Method Development

Forced degradation studies of Abemaciclib under oxidative, photolytic, and thermal stress conditions generate up to five degradation products, some of which may include nitrosamine formation pathways when nitrite sources are present [1]. N-Nitroso Abemaciclib serves as the authentic reference standard for the intact N-nitrosated impurity peak in stability-indicating RP-HPLC methods, enabling unambiguous peak identification and system suitability verification [2]. The compound's known storage instability (-20°C, argon atmosphere) also makes it a sensitive probe for assessing sample handling integrity during long-term and accelerated stability studies [3].

Cross-Product Nitrosamine Risk Assessment

Pharmaceutical companies with a portfolio of CDK4/6 inhibitors (Abemaciclib, Palbociclib, Ribociclib) or other piperazine-containing drug substances can use N-Nitroso Abemaciclib as a structurally informative benchmark for read-across assessments within the N-nitrosopiperazine structural class [1]. The CPCA Category 3 classification (400 ng/day AI) established for N-nitrosopiperazines provides a scientifically justified starting point for setting initial impurity limits for structurally related NDSRIs for which compound-specific data are not yet available [2]. This read-across approach is explicitly contemplated in both the CPCA framework and the ICH M7 guideline, reducing the need for de novo toxicology studies on each individual NDSRI [3].

Nitrosamine Control Strategy Development

Risk mitigation for N-nitrosamine formation in Abemaciclib drug product requires understanding nitrosation kinetics under varying pH, nitrite concentration, and redox conditions [1]. N-Nitroso Abemaciclib reference standard enables controlled spiking experiments to validate nitrosation-blocking formulation strategies (e.g., antioxidant excipients, pH modifiers) and to establish nitrite limits in raw materials [2]. Given the synthesis difficulty and custom synthesis lead time of 6–12 weeks [3], advance procurement is essential for integration into process development timelines. The compound's requirement for cold-chain storage and argon atmosphere further necessitates dedicated laboratory infrastructure planning [4].

Application

Selection Property

Validation Focus

ANDA/NDA impurity quantification

Compound-specific reference standard

LC-MS/MS method specificity, AI compliance

Stability-indicating method

Authentic nitrosamine impurity standard

Peak identification, system suitability

Cross-product risk assessment

N-nitrosopiperazine class benchmark

CPCA category alignment, read-across

Control strategy development

Nitrosation kinetics spiking standard

Formulation nitrite limit verification

• [1] Ponting DJ, et al. Control of N-nitrosamine impurities in drug products: Progressing the current CPCA framework. Regul Toxicol Pharmacol. 2025;156:105762. PMID: 39662665. View Source
• [2] Kathar N, Rajput N, et al. Potential degradation products of abemaciclib: Identification and structural characterization employing LC-Q/TOF-MS and NMR. J Pharm Biomed Anal. 2024;238:115826. View Source
• [3] USP Nitrosamines Exchange. Multiple discussion threads on N-Nitroso Abemaciclib synthesis difficulty, AI limits, and structural variants. Available at: https://nitrosamines.usp.org/ View Source
• [4] Veeprho. N-Nitroso Abemaciclib (Cat. VE0023235) and N-Nitroso Desethyl Abemaciclib — Product and Stability Information. Available at: https://veeprho.com/ View Source